Cas no 1698495-43-0 (tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate
• CAS No: 1698495-43-0
• MF: C₁₆H₂₈BrNO₃
• MW: 362.302424430847
• CID: 5989891
• PubChem ID: 114773993
• Update Time: 2025-06-12

tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate
• EN300-1135434
• 1698495-43-0

• Inchi： 1S/C16H28BrNO3/c1-16(2,3)21-15(19)18-9-13(17)14(10-18)20-11-12-7-5-4-6-8-12/h12-14H,4-11H2,1-3H3
• InChI Key： LXIVPNYAJALEJQ-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCC1CCCCC1

Computed Properties

• Exact Mass: 361.12526g/mol
• Monoisotopic Mass: 361.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate

Introduction to tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate (CAS No. 1698495-43-0)

tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate (CAS No. 1698495-43-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting recent advancements and research findings.

The molecular structure of tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate is composed of a pyrrolidine ring substituted with a bromo group at the 3-position and a cyclohexylmethoxy group at the 4-position. The tert-butyl ester group at the 1-position adds stability to the molecule, making it suitable for various synthetic transformations. The presence of the bromo group provides a reactive site for further functionalization, which is crucial for the development of derivatives with enhanced biological activity.

Recent studies have focused on the synthesis and optimization of tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce various functional groups at the bromo position. For instance, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed Suzuki-Miyaura coupling reactions could efficiently convert the bromo group into aryl or vinyl moieties, leading to a diverse array of derivatives with potential therapeutic applications.

The biological activity of tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate has been extensively investigated in preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound demonstrated significant inhibition of protein kinase C (PKC), a key enzyme implicated in cancer progression and inflammatory diseases. These findings suggest that tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate and its derivatives could serve as lead compounds for the development of novel anti-cancer and anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate has also been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. A recent study published in ACS Chemical Biology demonstrated that certain derivatives of this compound could selectively modulate specific GPCRs, leading to potential applications in treating neurological disorders and metabolic diseases.

The pharmacokinetic properties of tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, a study published in Pharmaceutical Research reported that the compound had good oral bioavailability and low plasma protein binding, which are desirable characteristics for drug candidates. These findings indicate that tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate has the potential to be developed into an effective therapeutic agent.

The safety profile of tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate has been another area of focus in recent research. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further studies are needed to fully characterize its safety profile and identify any potential adverse effects. Ongoing clinical trials are expected to provide more comprehensive data on the safety and efficacy of this compound in human subjects.

In conclusion, tert-butyl 3-bromo-4-(cyclohexylmethoxy)pyrrolidine-1-carboxylate (CAS No. 1698495-43-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in advancing drug discovery and development efforts.